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Compound of Interest

Compound Name:
4-Hydroxy-3-

methoxybenzaldehyde-d3

Cat. No.: B020755 Get Quote

4-Hydroxy-3-methoxybenzaldehyde-d3, an isotopically labeled form of vanillin, is a high-

purity analytical standard indispensable in modern research, particularly in pharmacokinetics,

metabolism studies, and as an internal standard for quantitative analysis by mass spectrometry

(NMR, GC-MS, or LC-MS).[1] The incorporation of three deuterium atoms into the methoxy

group ([OC(²H)₃]) provides a distinct mass shift, allowing for precise differentiation from its

naturally occurring, non-labeled counterpart without significantly altering its chemical

properties.[2][3]

While deuteration is primarily used for tracing and quantification, the fundamental chemical

reactivity and associated hazards of the molecule remain largely unchanged from the parent

compound, vanillin (CAS 121-33-5).[1] Therefore, this guide is built upon the established safety

profile of vanillin, providing researchers, scientists, and drug development professionals with a

comprehensive framework for safe handling, risk mitigation, and emergency preparedness. The

protocols and insights herein are designed to foster a culture of safety and scientific integrity

within the laboratory.

Comprehensive Hazard Profile and Toxicological
Insights
A thorough understanding of a compound's hazard profile is the bedrock of safe laboratory

practice. The primary hazards associated with 4-Hydroxy-3-methoxybenzaldehyde-d3 are

extrapolated from extensive data on vanillin.
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Globally Harmonized System (GHS) Classification
The compound is classified under GHS with the following primary hazards.[4][5] The causality

is rooted in its chemical structure: the phenolic hydroxyl group and the aldehyde functional

group contribute to its irritant properties.

Hazard Class Hazard Statement Signal Word Pictogram

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation.[5][6]
Warning GHS07

Acute Toxicity (Oral)
H302: Harmful if

swallowed.[4][5]
Warning GHS07

Skin Sensitization

H317: May cause an

allergic skin reaction.

[4][5]

Warning GHS07

Aquatic Hazard

(Acute)

H402: Harmful to

aquatic life.
(None) (None)

Toxicological Endpoints
Eye Irritation: Direct contact with the dust or crystals can cause significant irritation.[6][7][8]

The aldehyde group can react with proteins in the cornea, leading to an inflammatory

response. This is the most consistently reported and immediate hazard.

Skin Contact: While not classified as a primary skin irritant in all assessments, prolonged

contact may cause irritation.[7][8] More significantly, it is a potential skin sensitizer, meaning

repeated exposure could lead to an allergic contact dermatitis.[4][5]

Inhalation: Inhaling the dust may cause respiratory tract irritation.[7] While systemic toxicity

via inhalation is low, the primary concern is localized irritation.

Ingestion: The compound is classified as harmful if swallowed.[4][5]

Carcinogenicity & Mutagenicity: Vanillin is not classified as a carcinogen or mutagen by

major regulatory bodies like IARC or NTP.[6][8]
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Physical Hazards: As a fine organic powder, it can form an explosive mixture with air if

dispersed in sufficient concentration, particularly with intense heating or ignition sources.[9]

Risk Management and Safe Handling Protocols
Effective risk management moves beyond hazard identification to the implementation of robust,

self-validating laboratory procedures. The following protocols are designed to minimize

exposure and mitigate risk during routine handling.

Engineering Controls and Personal Protective
Equipment (PPE)
The primary principle is to prevent the compound from coming into contact with the user or

being released into the laboratory environment.

Ventilation: Always handle the solid compound within a certified chemical fume hood or a

ventilated balance enclosure to control airborne dust.

Eye and Face Protection: Wear ANSI Z87.1-compliant safety glasses with side shields at a

minimum. When weighing or transferring larger quantities where dust generation is likely, a

face shield is required in addition to safety glasses.

Hand Protection: Wear nitrile or neoprene gloves. Inspect gloves for tears or punctures

before use and change them immediately if contamination is suspected.[5]

Body Protection: A standard laboratory coat is mandatory. Ensure it is fully buttoned. For

tasks with a higher risk of spillage, a chemically resistant apron may be appropriate.

Experimental Workflow: Weighing and Solution
Preparation
This protocol provides a step-by-step process for safely handling the solid compound. The

workflow is designed as a self-validating system, where each step confirms the safety of the

subsequent one.
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Preparation

Handling

Solubilization & Storage

Cleanup

Review SDS & Protocol

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood Operation

Place Balance & Equipment
in Fume Hood

Tare Weighing Vessel

Carefully Transfer Solid
(Use Spatula, Minimize Dust)

Record Weight & Close Container

Add Solvent to Vessel
(Inside Hood)

Ensure Complete Dissolution

Transfer to Labeled Storage Vial

Store Properly
(Cool, Dry, Dark Place)

Wipe Down Surfaces

Dispose of Contaminated
Waste Properly

Remove PPE

Wash Hands Thoroughly
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Skin Contact Eye Contact
Inhalation Ingestion

Exposure Event

Immediately remove
contaminated clothing.

Skin

Immediately flush eyes with
plenty of water for at least 15 minutes,

lifting upper and lower eyelids.

Eye

Move person to fresh air.

Inhalation

Do NOT induce vomiting.

Ingestion

Wash affected area with
plenty of soap and water
for at least 15 minutes.

Seek medical attention
if irritation or a rash develops.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

GET IMMEDIATE
MEDICAL ATTENTION.

If not breathing,
give artificial respiration.

Seek medical attention
if symptoms occur.

Rinse mouth with water.

Obtain medical attention.

Click to download full resolution via product page

Caption: Emergency Response Protocol for Personal Exposure Events.

Spill and Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear full PPE. Avoid breathing dust.

[9]2. Containment: Prevent the powder from spreading or entering drains. [6][10]3. Cleanup:

Carefully sweep up or vacuum the spilled solid material. Avoid actions that generate dust.

[9]Place the collected material into a suitable, labeled container for disposal.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

mix with other waste.

Physicochemical Data for Bench Reference
The key to safe handling is understanding a substance's physical properties. While the

chemical behavior of vanillin-d3 is nearly identical to vanillin, its molecular weight is higher due

to the deuterium atoms.

Property
4-Hydroxy-3-
methoxybenzaldehyde
(Vanillin)

4-Hydroxy-3-
methoxybenzaldehyde-d3

CAS Number 121-33-5 [11] 74495-74-2 [2]

Molecular Formula C₈H₈O₃ [11] C₈H₅D₃O₃ [12]

Molecular Weight 152.15 g/mol [11] ~155.17 g/mol [12]

Appearance
White to light yellow crystalline

powder [11]

Not specified, assumed similar

to parent

Melting Point 81-83 °C
No data available, expected to

be similar

Boiling Point 285 °C @ 760 mmHg [11]
No data available, expected to

be similar

Flash Point ~153-160 °C (closed cup) [11]
No data available, expected to

be similar

Water Solubility ~10 g/L at 25 °C [11]
No data available, expected to

be similar

log Pow 1.21
No data available, expected to

be similar
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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